Cas no 135242-40-9 (2-(propane-2-sulfonyl)acetic acid)

• Product Name: 2-(propane-2-sulfonyl)acetic acid
• CAS No: 135242-40-9
• MF: C₅H₁₀O₄S
• MW: 166.195500850677
• CID: 876501
• PubChem ID: 21501532
• Update Time: 2025-05-26

2-(propane-2-sulfonyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(isopropylsulfonyl)acetic acid
• 2-propan-2-ylsulfonylacetic acid
• (ISOPROPYLSULFONYL)ACETIC ACID
• (isopropylsulfonyl)acetic acid(SALTDATA: FREE)
• (Propane-2-sulfonyl)-acetic acid
• 2-(propane-2-sulfonyl)acetic acid
• AC1Q1QTC
• AG-D-72104
• Ambcb4027959
• CTK4B9726
• MolPort-004-352-667

• MDL： MFCD06208445
• Inchi： 1S/C5H10O4S/c1-4(2)10(8,9)3-5(6)7/h4H,3H2,1-2H3,(H,6,7)
• InChI Key： CSGYOTJDPQKSIC-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 166.03000
• Monoisotopic Mass: 166.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 79.82000
• LogP: 0.97500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 2-(propane-2-sulfonyl)acetic acid

Recent Advances in the Application of 2-(Propane-2-sulfonyl)acetic Acid (CAS: 135242-40-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(propane-2-sulfonyl)acetic acid (CAS: 135242-40-9) has recently emerged as a promising building block in medicinal chemistry and chemical biology research. This sulfonyl-containing carboxylic acid derivative has demonstrated significant potential in drug discovery programs, particularly in the development of enzyme inhibitors and protein-protein interaction modulators. Recent studies have highlighted its utility as a versatile intermediate for the synthesis of bioactive molecules with improved pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of 2-(propane-2-sulfonyl)acetic acid in the development of novel HDAC inhibitors. The researchers utilized this compound as a key intermediate to introduce the sulfonylacetate moiety, which significantly enhanced the binding affinity to zinc-dependent histone deacetylases. The resulting compounds showed improved selectivity profiles compared to traditional hydroxamate-based inhibitors, with IC50 values in the low nanomolar range against HDAC6.

In the field of antibiotic development, a recent Nature Communications paper (2024) reported the use of 135242-40-9 as a core structure for designing novel β-lactamase inhibitors. The sulfonylacetic acid moiety was found to mimic the transition state of β-lactam hydrolysis, providing potent inhibition against extended-spectrum β-lactamases (ESBLs). This approach offers potential solutions to the growing problem of antibiotic resistance, particularly in Gram-negative pathogens.

Structural biology studies have provided insights into the molecular interactions of derivatives containing the 2-(propane-2-sulfonyl)acetic acid scaffold. X-ray crystallography data from multiple research groups has revealed that the sulfonyl group participates in key hydrogen bonding interactions with protein targets, while the acetic acid moiety often coordinates with metal ions in enzyme active sites. These structural features make it particularly valuable for targeting metalloenzymes.

Recent synthetic methodology developments have expanded the accessibility of 135242-40-9 derivatives. A 2024 Advanced Synthesis & Catalysis publication described a novel photocatalytic method for the late-stage functionalization of 2-(propane-2-sulfonyl)acetic acid derivatives, enabling rapid diversification of this scaffold for structure-activity relationship studies. This methodological advancement has accelerated the exploration of this chemical space in drug discovery programs.

The compound has also found applications in PROTAC (proteolysis targeting chimera) development, where its bifunctional nature facilitates the connection of target-binding warheads to E3 ligase ligands. Several pharmaceutical companies have included derivatives of 2-(propane-2-sulfonyl)acetic acid in their targeted protein degradation pipelines, with some candidates currently in preclinical development for oncology indications.

From a safety and ADME perspective, recent pharmacokinetic studies have shown that incorporation of the 2-(propane-2-sulfonyl)acetic acid moiety can improve metabolic stability compared to simpler sulfonyl compounds. The steric hindrance provided by the isopropyl group appears to reduce susceptibility to glucuronidation, while maintaining sufficient aqueous solubility for drug development.

Looking forward, the unique properties of 2-(propane-2-sulfonyl)acetic acid position it as a valuable scaffold for addressing challenging targets in drug discovery. Ongoing research is exploring its application in covalent inhibitor design, allosteric modulator development, and as a bioisostere for phosphate groups in nucleotide mimetics. The compound's versatility and demonstrated success in multiple therapeutic areas suggest it will remain an important tool in medicinal chemistry for years to come.